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Compound of Interest

Compound Name: D-2-Aminohexanoic acid-d9

Cat. No.: B15554911 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
D-2-Aminohexanoic acid-d9, also known as D-Norleucine-d9, is the deuterium-labeled form

of D-2-Aminohexanoic acid (D-Norleucine). It is a synthetic, non-proteinogenic amino acid. Due

to its isotopic labeling, D-2-Aminohexanoic acid-d9 serves as a valuable internal standard for

the quantitative analysis of its non-labeled counterpart, D-Norleucine, and other related amino

acids in various biological matrices. Its use in mass spectrometry-based analytical methods,

such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass

spectrometry (GC-MS), allows for enhanced accuracy and precision by correcting for matrix

effects and variations during sample preparation and analysis. This technical guide provides a

comprehensive overview of the physicochemical properties, synthesis, and applications of D-2-
Aminohexanoic acid-d9, with a focus on its role as an internal standard in bioanalytical

methods.

Physicochemical Properties
D-2-Aminohexanoic acid-d9 shares similar chemical properties with D-Norleucine, with the

primary difference being its increased molecular weight due to the presence of nine deuterium

atoms. This mass difference is the key feature utilized in its application as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15554911?utm_src=pdf-interest
https://www.benchchem.com/product/b15554911?utm_src=pdf-body
https://www.benchchem.com/product/b15554911?utm_src=pdf-body
https://www.benchchem.com/product/b15554911?utm_src=pdf-body
https://www.benchchem.com/product/b15554911?utm_src=pdf-body
https://www.benchchem.com/product/b15554911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
D-2-Aminohexanoic acid-
d9

D-2-Aminohexanoic acid
(D-Norleucine)

Molecular Formula C₆H₄D₉NO₂ C₆H₁₃NO₂[1][2][3]

Molecular Weight ~140.23 g/mol ~131.17 g/mol [1][2][3]

Isotopic Purity Typically ≥98 atom % D Not Applicable

Appearance
White to off-white powder or

crystals

White to off-white powder or

crystals

Melting Point ≥300 °C ≥300 °C

Water Solubility
Expected to be similar to D-

Norleucine
15.75 g/L at 19 °C[2]

CAS Number 2185812-01-3 (example) 327-56-0[2]

Synthesis
The synthesis of D-amino acids, including their deuterated analogs, often involves enzymatic or

chemo-enzymatic methods to achieve high stereoselectivity. One common approach is the use

of D-amino acid amidases or peptidases in a process of kinetic resolution or asymmetric

amination.

For instance, a D-amidase can selectively hydrolyze the D-enantiomer from a racemic mixture

of amino acid amides, allowing for the separation of the desired D-amino acid. The synthesis of

deuterated amino acids can be achieved by incorporating deuterium-labeled starting materials

or by performing hydrogen-deuterium exchange reactions under specific catalytic conditions.

Conceptual Synthesis Pathway for D-Amino Acids

Racemic Amino Acid Amide D-Amidase

D-Amino Acid
Hydrolysis

L-Amino Acid Amide
Unreacted
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Caption: Enzymatic resolution of a racemic amino acid amide to produce a D-amino acid.

Application as an Internal Standard in Quantitative
Analysis
The primary application of D-2-Aminohexanoic acid-d9 is as an internal standard in the

quantitative analysis of amino acids by LC-MS/MS or GC-MS. The addition of a known amount

of the deuterated standard to a sample at the beginning of the workflow allows for the

correction of analyte loss during sample preparation and variations in instrument response.

Experimental Protocols
Below are representative protocols for the use of D-2-Aminohexanoic acid-d9 as an internal

standard in LC-MS/MS and GC-MS analysis of amino acids in a biological matrix such as

plasma.

1. LC-MS/MS Method for Amino Acid Quantification

This method is suitable for the direct analysis of amino acids in plasma with minimal sample

preparation.

LC-MS/MS Experimental Workflow

Plasma Sample Add D-2-Aminohexanoic
acid-d9 Internal Standard

Protein Precipitation
(e.g., with Acetonitrile) Centrifugation Collect Supernatant LC-MS/MS Analysis

Plasma Sample Add D-2-Aminohexanoic
acid-d9 Internal Standard Deproteinization Dry Sample Derivatization

(e.g., Silylation) GC-MS Analysis
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Analyte (D-Norleucine) Internal Standard (D-Norleucine-d9)

Precursor Ion (m/z 132.2)

Product Ion (m/z 86.1)

Fragmentation

Quantification

Precursor Ion (m/z 141.2)

Product Ion (m/z 95.1)

Fragmentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554911?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

